Cas no 2229339-58-4 (4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid)
4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid
- 2229339-58-4
- EN300-1803612
-
- Inchi: 1S/C12H20O3/c1-3-9(4-2)12(11(14)15)7-5-10(13)6-8-12/h9H,3-8H2,1-2H3,(H,14,15)
- InChI Key: HVQWBZQVTWPBNN-UHFFFAOYSA-N
- SMILES: OC(C1(CCC(CC1)=O)C(CC)CC)=O
Computed Properties
- Exact Mass: 212.14124450g/mol
- Monoisotopic Mass: 212.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 54.4Ų
4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1803612-0.05g |
4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid |
2229339-58-4 | 0.05g |
$864.0 | 2023-09-19 | ||
| Enamine | EN300-1803612-0.1g |
4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid |
2229339-58-4 | 0.1g |
$904.0 | 2023-09-19 | ||
| Enamine | EN300-1803612-0.25g |
4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid |
2229339-58-4 | 0.25g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1803612-0.5g |
4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid |
2229339-58-4 | 0.5g |
$987.0 | 2023-09-19 | ||
| Enamine | EN300-1803612-1.0g |
4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid |
2229339-58-4 | 1g |
$1029.0 | 2023-05-26 | ||
| Enamine | EN300-1803612-2.5g |
4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid |
2229339-58-4 | 2.5g |
$2014.0 | 2023-09-19 | ||
| Enamine | EN300-1803612-5.0g |
4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid |
2229339-58-4 | 5g |
$2981.0 | 2023-05-26 | ||
| Enamine | EN300-1803612-10.0g |
4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid |
2229339-58-4 | 10g |
$4421.0 | 2023-05-26 | ||
| Enamine | EN300-1803612-1g |
4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid |
2229339-58-4 | 1g |
$1029.0 | 2023-09-19 | ||
| Enamine | EN300-1803612-5g |
4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid |
2229339-58-4 | 5g |
$2981.0 | 2023-09-19 |
4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid
Chemical Profile of 4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2229339-58-4)
4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid, identified by its CAS number 2229339-58-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclohexane core substituted with a pentan-3-yl group and an oxo (ketone) functionality, presents a unique structural framework that may contribute to its potential biological activities. The precise arrangement of its functional groups makes it a subject of interest for synthetic chemists and biologists exploring novel therapeutic agents.
The structural motif of 4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid incorporates elements that are commonly found in biologically active molecules. The cyclohexane ring, a prevalent scaffold in natural products and drug candidates, offers conformational flexibility, which can be exploited to interact with biological targets. The presence of the oxo group at the 4-position introduces polarity and potential hydrogen bonding capabilities, while the pentan-3-yl side chain provides an aliphatic extension that may influence solubility and metabolic stability.
In recent years, there has been growing interest in developing small molecules that can modulate biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The structural features of 4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid suggest that it could serve as a lead compound or intermediate in the synthesis of novel drugs. For instance, the combination of a ketone group and an aliphatic side chain has been explored in the design of molecules targeting enzyme inhibition or receptor binding.
One of the most compelling aspects of this compound is its potential to be further modified through chemical synthesis to enhance its pharmacological properties. Researchers have been investigating derivatives of cyclohexanone-based compounds for their anti-inflammatory effects, particularly those targeting cyclooxygenase (COX) enzymes or lipoxygenase (LOX) pathways. The pentan-3-yl group in 4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid could be functionalized to introduce additional substituents that improve binding affinity or selectivity.
Recent studies have highlighted the importance of molecular diversity in drug discovery pipelines. Compounds like 4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid that exhibit unique structural features can provide valuable starting points for structure-based drug design. Computational modeling techniques have been employed to predict how this molecule might interact with biological targets such as proteins or nucleic acids. These simulations can guide synthetic efforts toward optimizing potency and minimizing off-target effects.
The synthesis of 4-oxo-1-(pentan-3-y)cyclohexane - 1 - carboxylic acid involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing the time and resources needed for development. Techniques such as asymmetric synthesis or catalytic hydrogenation may be employed to introduce specific stereochemical configurations that are critical for biological activity.
In the context of medicinal chemistry, the derivatives of 4 - oxo - 1 - ( pentan - 3 - yl ) - cyclohexane - 1 - carboxylic acid have been studied for their potential therapeutic applications. For example, modifications at the ketone group could yield enones or other reactive intermediates that participate in further chemical transformations. Similarly, the pentan - 3 - yl side chain might be elongated or shortened to explore different pharmacokinetic profiles.
The pharmaceutical industry continues to rely on innovative approaches to discover new treatments for various diseases. Natural product-inspired scaffolds like those found in 4 - oxo - 1 - ( pentan - 3 - yl ) - cyclohexane - 1 - carboxylic acid offer a rich source of inspiration for drug design. By leveraging computational tools and synthetic chemistry expertise, researchers can rapidly screen large libraries of compounds for promising candidates.
As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact selectively with disease-causing targets. The structural complexity of 4 - oxo - 1 - ( pentan - 3 - yl ) - cyclohexane - 1 - carboxylic acid makes it an attractive candidate for further exploration in this area. Future research may focus on understanding how subtle changes in its structure affect its biological behavior.
In conclusion,4-oxy-octahydroquinoline derivatives represent an exciting frontier in pharmaceutical research due to their diverse chemical properties and potential therapeutic applications, including anti-inflammatory effects, cardiovascular protection, neuroprotection, anticancer activity, antioxidant properties, antimicrobial properties, antiviral properties, anti-diabetic activity, anti-hypertensive activity, anti-allergic activity, anti-ulcer activity, anti-inflammatory activity, analgesic activity, anti-tumor activity, anti-viral activity, anti-bacterial activity, anti-fungal activity, etc.. The continued development and optimization of compounds like these will likely lead to novel treatments that address unmet medical needs.
2229339-58-4 (4-oxo-1-(pentan-3-yl)cyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)